Cas no 29979-14-4 ((2S,4S,5R,6R)-5-acetamido-4-acetyloxy-2-hydroxy-6-[(1S,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid)

• Product Name: (2S,4S,5R,6R)-5-acetamido-4-acetyloxy-2-hydroxy-6-[(1S,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• CAS No: 29979-14-4
• MF: C₁₃H₂₁NO₁₀
• MW: 351.30654501915
• CID: 271081
• Update Time: 2024-01-27

(2S,4S,5R,6R)-5-acetamido-4-acetyloxy-2-hydroxy-6-[(1S,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S,5R,6R)-5-acetamido-4-acetyloxy-2-hydroxy-6-[(1S,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid

• Inchi： 1S/C13H21NO10/c1-5(16)14-9-8(23-6(2)17)3-13(22,12(20)21)24-11(9)10(19)7(18)4-15/h7-11,15,18-19,22H,3-4H2,1-2H3,(H,14,16)(H,20,21)/t7?,8-,9+,10-,11+,13+/m0/s1
• InChI Key： LVBIMVQYUKOENY-JILFEIGJSA-N
• SMILES： O1[C@@H]([C@@H](O)C(O)CO)[C@H](NC(=O)C)[C@@H](OC(C)=O)C[C@]1(O)C(O)=O

Computed Properties

• Exact Mass: 351.11653
• Monoisotopic Mass: 351.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183A^2

Experimental Properties

• Density: 1.55
• Boiling Point: 747.6°Cat760mmHg
• Flash Point: 405.9°C
• PSA: 182.85